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For Researchers, Scientists, and Drug Development Professionals

Introduction
Eleutheroside C, also known as Ethyl α-D-galactoside, is a glycoside that has been isolated

from natural sources. While the family of eleutherosides, primarily extracted from

Eleutherococcus senticosus, is known for a wide range of biological activities, Eleutheroside C
presents a simpler chemical entity. This technical guide provides an in-depth overview of the

chemical structure and stereochemistry of Eleutheroside C, including available quantitative

data and detailed experimental protocols for its isolation and characterization.

Chemical Structure and Properties
Eleutheroside C is chemically identified as ethyl α-D-galactopyranoside. Its structure consists

of an ethyl group linked via an α-glycosidic bond to the anomeric carbon of a D-galactose sugar

moiety in its pyranose form.

Chemical Formula: C₈H₁₆O₆

IUPAC Name: (2S,3R,4S,5R,6R)-2-ethoxy-6-(hydroxymethyl)oxane-3,4,5-triol[1]

CAS Number: 15486-24-5[1][2]
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Molecular Weight: 208.21 g/mol [1]

The stereochemistry of Eleutheroside C is defined by the D-configuration of the galactose unit

and the α-configuration of the anomeric ethyl linkage. The pyranose ring of the galactose

moiety adopts a chair conformation.

Diagram: Chemical Structure of Eleutheroside C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ?-D-Galactopyranoside, ethyl | C8H16O6 | CID 9859136 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Eleutheroside C: A Comprehensive Technical Guide to
its Chemical Structure and Stereochemistry]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b100360?utm_src=pdf-body-img
https://www.benchchem.com/product/b100360?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/D-Galactopyranoside_-ethyl
https://pubchem.ncbi.nlm.nih.gov/compound/D-Galactopyranoside_-ethyl
https://www.medchemexpress.com/eleutheroside-c.html
https://www.benchchem.com/product/b100360#chemical-structure-and-stereochemistry-of-eleutheroside-c
https://www.benchchem.com/product/b100360#chemical-structure-and-stereochemistry-of-eleutheroside-c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b100360#chemical-structure-and-stereochemistry-of-
eleutheroside-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b100360#chemical-structure-and-stereochemistry-of-eleutheroside-c
https://www.benchchem.com/product/b100360#chemical-structure-and-stereochemistry-of-eleutheroside-c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b100360?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

